Cas no 22041-23-2 (Butanoic acid,4-(dimethylamino)-, ethyl ester)

• Product Name: Butanoic acid,4-(dimethylamino)-, ethyl ester
• CAS No: 22041-23-2
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 257727
• PubChem ID: 30904
• Update Time: 2025-04-19

Butanoic acid,4-(dimethylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-(dimethylamino)-, ethyl ester
• ethyl 4-(dimethylamino)butanoate
• 4-Dimethylamino-buttersaeure-aethylester
• 4-dimethylamino-butyric acid ethyl ester
• AC1L1KIM
• BRN 1756820
• BUTYRIC ACID, 4-(DIMETHYLAMINO)-, ETHYL ESTER
• CTK6F8724
• DF 491
• Ethyl 4-(dimethylamino)butyrate
• FT-0706157
• NSC 40246
• NSC40246
• NSC-40246
• 22041-23-2
• ETHYL N,N-DIMETHYL-4-AMINOBUTANOATE
• KL1P3VC64F
• Butanoic acid, 4-(dimethylamino)-, ethyl ester
• NS00113403
• UNII-KL1P3VC64F
• 3-04-00-01317 (Beilstein Handbook Reference)
• DTXSID00176517
• Ethyl-gamma-dimethylaminobutyrate
• SCHEMBL4618714

• Inchi： 1S/C8H17NO2/c1-4-11-8(10)6-5-7-9(2)3/h4-7H2,1-3H3
• InChI Key： FNOBLETXVSZOGS-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCN(C)C)=O

Computed Properties

• Exact Mass: 159.12601
• Monoisotopic Mass: 159.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 0.8

Experimental Properties

• Density: 0.929
• Boiling Point: 194.7°C at 760 mmHg
• Flash Point: 65.8°C
• Refractive Index: 1.433
• PSA: 29.54